Cas no 88607-06-1 ([1,1'-Biphenyl]-4-ol, 4'-pentyl-, acetate)

• Product name: [1,1'-Biphenyl]-4-ol, 4'-pentyl-, acetate
• CAS No: 88607-06-1
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• CID: 626838
• PubChem ID: 71319089

[1,1'-Biphenyl]-4-ol, 4'-pentyl-, acetate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-pentyl-, acetate
• acetic acid,4-(4-pentylphenyl)phenol
• DTXSID30749137
• 88607-06-1
• Acetic acid--4'-pentyl[1,1'-biphenyl]-4-ol (1/1)

• Inchi： InChI=1S/C17H20O.C2H4O2/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(18)13-11-16;1-2(3)4/h6-13,18H,2-5H2,1H3;1H3,(H,3,4)
• InChI Key： MFWFMEFRRRFKSW-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)O.CC(=O)O

Computed Properties

• Exact Mass: 300.17254462g/mol
• Monoisotopic Mass: 300.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų